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Compound of Interest

Compound Name: Acid brown 282

Cat. No.: B8821307 Get Quote

Performance Showdown: Acid Brown 282 on
Wool vs. Nylon
A comparative analysis of the dyeing characteristics of Acid Brown 282 on protein and

polyamide fibers reveals distinct performance profiles, offering crucial insights for researchers

in textile science and material development. This guide synthesizes available data on color

yield and fastness properties, providing a framework for selecting the appropriate substrate for

this widely used 1:2 metal-complex azo dye.

Acid Brown 282, a pre-metallized acid dye, is valued for its application in dyeing protein fibers

like wool and synthetic polyamides such as nylon. The dyeing mechanism for both fibers

fundamentally relies on the formation of ionic bonds between the anionic dye molecules and

the cationic sites on the fibers. Under acidic conditions, the amino groups in both wool and

nylon become protonated, creating positively charged sites that attract the negatively charged

dye anions. However, the inherent structural and chemical differences between wool and nylon

lead to notable variations in dyeing performance.

Quantitative Performance Analysis
The following table summarizes the available quantitative data on the performance of Acid
Brown 282 on wool and nylon. It is important to note that the data has been compiled from

various sources and may not be directly comparable due to potential differences in

experimental conditions.
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Performance Metric Wool Nylon Data Source

Color Yield (K/S) Data Not Available Data Not Available -

Wash/Soaping

Fastness
5 (Soaping) 4 (Washing - Effect) [1],[2]

5 (Washing - Staining

on Cotton)
[2]

3-4 (Washing -

Staining on Nylon)
[2]

Light Fastness 6-7 6-7 [1][2]

Perspiration Fastness
4-5 (Fading &

Staining)
Data Not Available [1]

Rubbing Fastness Data Not Available Data Not Available -

Oxygen Bleaching

Fastness
5 Data Not Available [1]

Chlorinated Water

Fastness
Data Not Available 2-3 [2]

Key Performance Observations:
Fastness Properties: Acid Brown 282 generally exhibits excellent light fastness on both

wool and nylon, with ratings of 6-7.[1][2] Wool demonstrates superior soaping and

perspiration fastness.[1] While nylon shows good wash fastness in terms of color change

and staining on cotton, its staining on nylon itself is moderate.[2] The dye's fastness to

chlorinated water on nylon is relatively low.[2]

Color Yield: While specific K/S values (a measure of color strength) are not readily available

in the public domain for direct comparison, the higher concentration of amino groups in wool

compared to nylon suggests a potential for achieving deeper shades on the protein fiber.
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The following are generalized experimental protocols for dyeing wool and nylon with 1:2 metal-

complex acid dyes like Acid Brown 282. The specific parameters may require optimization

based on the desired shade and substrate characteristics.

Dyeing Protocol for Wool:
Scouring: The wool fabric is first scoured to remove any impurities by washing with a non-

ionic detergent at 60-70°C.

Dye Bath Preparation: A dyebath is prepared with a liquor ratio of 40:1. The required amount

of Acid Brown 282 is dissolved in water.

Dyeing Process:

The scoured wool fabric is introduced into the dyebath at room temperature.

The pH of the dyebath is adjusted to 4.5-5.5 using acetic acid.

The temperature is gradually raised to 98-100°C over 45-60 minutes.

Dyeing is continued at this temperature for 60-90 minutes to ensure proper dye

penetration and fixation.

Rinsing and Soaping:

After dyeing, the fabric is rinsed with cold water.

A soaping treatment is carried out with a non-ionic detergent at 60-70°C for 15-20 minutes

to remove any unfixed dye.

The fabric is then thoroughly rinsed and dried.

Dyeing Protocol for Nylon:
Scouring: The nylon fabric is scoured using a non-ionic detergent to ensure a clean and

uniform surface for dyeing.
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Dye Bath Preparation: A dyebath is prepared with a liquor ratio of 40:1, and the calculated

amount of Acid Brown 282 is dissolved.

Dyeing Process:

The nylon fabric is immersed in the dyebath at 40°C.

The pH is adjusted to 5.0-6.0 with acetic acid.

The temperature is raised to 98-100°C at a rate of 1-2°C per minute.

Dyeing is continued at the boil for 45-60 minutes.

Rinsing and Washing:

The dyed fabric is rinsed with cold water.

A subsequent wash with a non-ionic detergent is performed to enhance fastness

properties.

Finally, the fabric is rinsed and dried.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the general workflow for the dyeing and fastness testing

procedures.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8821307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Preparation

Dyeing Process

Performance Evaluation

Scouring (Wool/Nylon)

Dye Bath Preparation

Dyeing

Rinsing

Soaping/Washing

Drying

Color Yield (K/S) Fastness Tests

Click to download full resolution via product page

Caption: General experimental workflow for dyeing and performance evaluation.
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Caption: Overview of fastness property testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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